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Compound of Interest

Compound Name: 2-Chloro-4-fluoro-5-methylphenol

Cat. No.: B14040583

Get Quote

Proper Disposal Procedures for 2-Chloro-4-fluoro-5-methylphenol

Part 1: Executive Summary & Immediate Directives
Stop and Read: 2-Chloro-4-fluoro-5-methylphenol (CAS 1805227-26-2) is a halogenated

phenolic compound.[1][2] Unlike standard organic solvents, it possesses specific environmental

persistence and toxicity profiles that mandate strict segregation from general organic waste

streams.

Core Disposal Rules:

NO Drain Disposal: Under no circumstances can this compound or its solutions be poured

down the sink. It is toxic to aquatic life and resistant to standard wastewater treatment.

Segregate as Halogenated: You must collect this waste in containers specifically marked for

"Halogenated Organic Waste." Mixing with non-halogenated solvents (like Acetone or

Ethanol) significantly increases disposal costs and violates EPA/RCRA compliance protocols

in many jurisdictions.
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Avoid Oxidizers: Never mix phenolic waste with strong oxidizing agents (e.g., Nitric Acid,

Peroxides) in the waste container. This can cause rapid exothermic reactions or explosion.

Part 2: Chemical Profile & Hazard Identification
Understanding the chemical nature of the substance is the first step in safe disposal. This

compound combines the acidity of a phenol with the stability of halogen bonds (Cl, F), making it

a persistent contaminant if released.

Property Specification

Chemical Name 2-Chloro-4-fluoro-5-methylphenol

CAS Number 1805227-26-2

Molecular Formula C₇H₆ClFO

Physical State Solid (typically off-white to beige crystalline)

Acidity (pKa)
~8-9 (Weakly acidic, similar to other

chlorophenols)

Key Hazards (GHS)

H302: Harmful if swallowedH315: Causes skin

irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation

Waste Classification
Halogenated Organic (Requires high-temp

incineration)

Part 3: Pre-Disposal Preparation & Segregation
Effective disposal starts at the bench. You must categorize the waste into one of two streams:

Liquid Waste (solutions) or Solid Waste (contaminated debris).

Liquid Waste Segregation
Container: Use High-Density Polyethylene (HDPE) carboys or amber glass bottles. HDPE is

preferred for resistance to breakage.
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Compatibility: Ensure the container is free of oxidizing acids or bases. Phenols can form

salts with strong bases, but accidental acidification of those salts later can release the

phenol. Keep the pH neutral to slightly acidic (standard organic waste) to avoid complex

chemistry in the drum.

Labeling: The label must explicitly state:

"Hazardous Waste"[3]

"Halogenated Organic"[3][4]

"Contains: 2-Chloro-4-fluoro-5-methylphenol"[1][2][5][6]

"Toxic / Irritant"[7]

Solid Waste Segregation
Items: Contaminated gloves, paper towels, weigh boats, and pipette tips.

Packaging: Double-bag in thick (5 mil+) polyethylene bags or place inside a wide-mouth

HDPE jar.

Sharps: If the chemical is in a syringe or on broken glass, it must go into a Hard-Walled

Sharps Container labeled for chemical contamination.

Part 4: Operational Disposal Workflow
This workflow ensures a self-validating loop where waste is tracked from generation to final

pickup.
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Figure 1: Decision logic for segregating and processing halogenated phenolic waste.

Step-by-Step Protocol:
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Preparation: Don appropriate PPE (Nitrile gloves, safety goggles, lab coat). Work inside a

chemical fume hood to avoid inhaling dust or vapors.

Consolidation:

For Solids: Sweep up any powder carefully to avoid aerosolization. Place directly into the

solid waste container.

For Liquids: Use a funnel to pour the solution into the "Halogenated" carboy. Do not overfill

(leave 10% headspace).

Decontamination: Rinse the empty reagent bottle with a small amount of acetone or ethanol.

Pour this rinse into the Halogenated Waste container, not the drain.

Labeling: Immediately fill out the waste tag. Record the approximate percentage of 2-
Chloro-4-fluoro-5-methylphenol.

Storage: Store the waste container in a secondary containment tray (to catch leaks) in a

cool, dry, ventilated area until pickup.

Part 5: Emergency Response (Spills & Exposure)
Because this is a phenol derivative, standard water rinsing is effective, but speed is critical.
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Scenario Immediate Action Cleanup Procedure

Minor Spill (Liquid)
Alert nearby personnel. Isolate

area.

1. Cover with inert absorbent

(vermiculite or sand).2. Do

NOT use combustible

materials (sawdust).3. Scoop

into a waste bag and label as

hazardous solid waste.

Minor Spill (Solid) Avoid creating dust.[7][8]

1. Cover with wet paper towels

(to dampen).2. Scoop up

carefully.3. Clean surface with

soap and water; collect rinsate

as hazardous waste.

Skin Contact IMMEDIATE FLUSHING.

1. Flush with water for 15+

minutes.2. If available, use

PEG 300/400 (Polyethylene

Glycol) swab for phenol

decontamination (consult

SDS/Medical officer).3. Seek

medical attention.

Eye Contact IMMEDIATE FLUSHING.

1. Rinse with water/eyewash

station for 15 minutes, holding

eyelids open.2. Seek

emergency ophthalmological

care immediately.

Part 6: Regulatory Compliance & Waste Codes
In the United States (RCRA/EPA) and EU, this chemical falls under strict governance due to

the halogen/phenol combination.

EPA Waste Codes (US):

D002: If the waste solution is corrosive (pH ≤ 2 or ≥ 12.5).
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Halogenated Solvents: While specific F-codes (e.g., F027) apply to poly-chlorinated

phenols (like pentachlorophenol), this specific mono-chloro/mono-fluoro derivative typically

falls under Non-Specific Halogenated Waste.

Best Practice: Always characterize it as "Halogenated Organic" to ensure the disposal

facility incinerates it at the correct temperature (>1100°C) to prevent dioxin formation.

Transport (DOT/IATA):

Likely Class 6.1 (Toxic) or Class 8 (Corrosive) depending on concentration and

formulation.

Proper shipping name: Toxic solids, organic, n.o.s. (2-Chloro-4-fluoro-5-methylphenol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.allfluoro.com/en/product-details/1805227-26-2.html
https://www.allfluoro.com/en/product-details/1805227-26-2.html
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.researchgate.net/publication/317342006_Halogenated_Wastes_Safe_Disposal_Polychlorinated_biphenyls
https://www.bldpharm.com/products/1805227-26-2.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB78059340.htm
https://fluorochem.co.uk/product/F802959/
https://www.sigmaaldrich.com/US/en/sds/aldrich/f13207
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b14040583/docs#2-chloro-4-fluoro-5-methylphenol-proper-disposal-procedures
https://www.benchchem.com/product/b14040583/docs#2-chloro-4-fluoro-5-methylphenol-proper-disposal-procedures
https://www.benchchem.com/product/b14040583/docs#2-chloro-4-fluoro-5-methylphenol-proper-disposal-procedures
https://www.benchchem.com/product/b14040583/docs#2-chloro-4-fluoro-5-methylphenol-proper-disposal-procedures
https://www.benchchem.com/product/b14040583?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14040583?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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